Cas no 2260937-87-7 (4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl)-, hydrochloride (1:1))

4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl)-, hydrochloride (1:1) is a heterocyclic compound featuring both thiazole and pyrazole moieties, which are of significant interest in medicinal and synthetic chemistry. The hydrochloride salt form enhances solubility and stability, making it suitable for research applications. This compound serves as a versatile intermediate in the synthesis of pharmacologically active molecules, particularly those targeting kinase inhibition or other biologically relevant pathways. Its well-defined structure and high purity ensure reproducibility in experimental settings. The presence of both carboxylic acid and pyrazole groups allows for further functionalization, enabling its use in the development of novel therapeutics or agrochemicals.
4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl)-, hydrochloride (1:1) structure
2260937-87-7 structure
Product Name:4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl)-, hydrochloride (1:1)
CAS No:2260937-87-7
MF:C7H6ClN3O2S
MW:231.659438610077
CID:6109898
PubChem ID:137943140
Update Time:2025-05-19

4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl)-, hydrochloride (1:1)
    • 2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylic acid hydrochloride
    • 2-(1H-Pyrazol-4-yl)-1,3-thiazole-4-carboxylic acid;hydrochloride
    • Z3476965007
    • EN300-6733361
    • 2260937-87-7
    • Inchi: 1S/C7H5N3O2S.ClH/c11-7(12)5-3-13-6(10-5)4-1-8-9-2-4;/h1-3H,(H,8,9)(H,11,12);1H
    • InChI Key: JBJHOONWTLLIBC-UHFFFAOYSA-N
    • SMILES: C(C1=CSC(C2=CNN=C2)=N1)(=O)O.Cl

Computed Properties

  • Exact Mass: 230.9869253g/mol
  • Monoisotopic Mass: 230.9869253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107Ų

4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl)-, hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6733361-0.05g
2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylic acid hydrochloride
2260937-87-7 95.0%
0.05g
$188.0 2025-03-13
Enamine
EN300-6733361-0.1g
2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylic acid hydrochloride
2260937-87-7 95.0%
0.1g
$282.0 2025-03-13
Enamine
EN300-6733361-0.25g
2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylic acid hydrochloride
2260937-87-7 95.0%
0.25g
$403.0 2025-03-13
Enamine
EN300-6733361-0.5g
2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylic acid hydrochloride
2260937-87-7 95.0%
0.5g
$636.0 2025-03-13
Enamine
EN300-6733361-1.0g
2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylic acid hydrochloride
2260937-87-7 95.0%
1.0g
$813.0 2025-03-13
Enamine
EN300-6733361-2.5g
2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylic acid hydrochloride
2260937-87-7 95.0%
2.5g
$1594.0 2025-03-13
Enamine
EN300-6733361-5.0g
2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylic acid hydrochloride
2260937-87-7 95.0%
5.0g
$2360.0 2025-03-13
Enamine
EN300-6733361-10.0g
2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylic acid hydrochloride
2260937-87-7 95.0%
10.0g
$3500.0 2025-03-13
1PlusChem
1P028NDF-50mg
2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylicacidhydrochloride
2260937-87-7 95%
50mg
$286.00 2024-05-24
1PlusChem
1P028NDF-100mg
2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylicacidhydrochloride
2260937-87-7 95%
100mg
$399.00 2024-05-24

Additional information on 4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl)-, hydrochloride (1:1)

4-Thiazolecarboxylic Acid, 2-(1H-Pyrazol-4-yl)-, Hydrochloride (1:1): A Comprehensive Overview

The compound 4-thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl)-, hydrochloride (1:1), with CAS number 2260937-87-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring and a pyrazole moiety, both of which are heterocyclic aromatic systems known for their versatile reactivity and potential biological activities.

Thiazole and pyrazole are key structural elements in this molecule. Thiazole, a five-membered ring containing sulfur and nitrogen atoms, is renowned for its stability and ability to participate in various chemical reactions. Similarly, pyrazole, another five-membered aromatic ring with two nitrogen atoms, is known for its ability to act as a ligand in coordination chemistry and its role in medicinal chemistry as a bioisostere. The combination of these two heterocycles in the same molecule creates a highly functionalized structure with immense potential for further modification and application.

The hydrochloride salt form of this compound (1:1 ratio) suggests that it exists as a zwitterion or protonated species under certain conditions. This property is particularly relevant in pharmaceutical applications where the salt form can influence the compound's solubility, stability, and bioavailability. Recent studies have highlighted the importance of such structural features in drug design, where minor modifications can lead to significant improvements in therapeutic efficacy.

From a synthetic perspective, the preparation of 4-thiazolecarboxylic acid derivatives involves a series of carefully orchestrated reactions. These include nucleophilic substitutions, cyclizations, and coupling reactions that exploit the reactivity of sulfur-containing precursors and nitrogen-rich intermediates. The development of efficient synthetic routes for such compounds remains an active area of research, driven by the demand for scalable methods to produce complex heterocyclic systems.

One of the most promising applications of 4-thiazolecarboxylic acid derivatives lies in their potential as scaffolds for drug discovery. Recent research has demonstrated that these compounds can exhibit modulatory effects on various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that certain analogs possess anti-inflammatory properties by inhibiting cyclooxygenase enzymes or anti-cancer activity by targeting specific oncogenic pathways.

In addition to their pharmacological relevance, these compounds are also being explored for their role in materials science. The aromaticity and conjugation within the thiazole and pyrazole rings make them suitable candidates for applications in organic electronics. Researchers are investigating their potential as components in light-emitting diodes (LEDs), photovoltaic cells, and sensors due to their unique electronic properties.

The biological activity of 4-thiazolecarboxylic acid derivatives is heavily influenced by their structural features. Subtle changes in substituents or stereochemistry can lead to significant variations in potency and selectivity against target molecules. This underscores the importance of thorough structure-activity relationship (SAR) studies when developing these compounds into therapeutic agents.

Looking ahead, the integration of computational chemistry tools with experimental approaches is expected to accelerate the discovery of novel analogs with enhanced properties. Machine learning algorithms are being employed to predict optimal substituents based on desired biological profiles, while high-throughput screening techniques enable rapid evaluation of large compound libraries.

In conclusion,4-thiazolecarboxylic acid derivatives represent a class of compounds with immense potential across multiple disciplines. Their unique chemical structure provides a foundation for innovative applications in drug discovery, materials science, and beyond. As research continues to uncover new insights into their properties and capabilities,this compound will undoubtedly play a pivotal role in shaping future advancements within these fields.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk